Cas no 1806658-48-9 (3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile)

3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile structure
1806658-48-9 structure
Product Name:3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile
CAS No:1806658-48-9
MF:C11H10F3NS
MW:245.264011859894
CID:5005662
Update Time:2023-08-25

3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile
    • Inchi: 1S/C11H10F3NS/c1-8-5-9(3-2-4-15)7-10(6-8)16-11(12,13)14/h5-7H,2-3H2,1H3
    • InChI Key: ITQIJWUSCUCTLP-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=C(C)C=C(C=1)CCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • XLogP3: 4
  • Topological Polar Surface Area: 49.1

3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010008592-1g
3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile
1806658-48-9 97%
1g
1,579.40 USD 2021-07-06
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